Boron trifluoride phosphoric acid complex
Overview
Description
Boron trifluoride phosphoric acid complex is a compound with the linear formula BF3·H3PO4 . It has a molecular weight of 165.80 . It is used as an alkylation and oligomerization catalyst .
Molecular Structure Analysis
The molecular structure of Boron trifluoride phosphoric acid complex is represented by the SMILES string FB(F)F.OP(O)(O)=O .Chemical Reactions Analysis
While specific chemical reactions involving Boron trifluoride phosphoric acid complex are not detailed in the search results, boron trifluoride is known to form Lewis acid-base complexes .Physical And Chemical Properties Analysis
This compound has a boiling point of 147°C and a density of 1.84 g/mL at 25°C . It is generally available in most volumes, and high purity, submicron, and nanopowder forms may be considered .Scientific Research Applications
Food Additives
Phosphoric acid is used as a food additive in various food products. It is considered safe and has been re-evaluated for its safety as a food additive . The European Food Safety Authority (EFSA) has provided a scientific opinion on the safety of phosphates as food additives .
Chemical Synthesis
Phosphoric acid is used as a precursor to chemicals traditionally synthesized from white phosphorus . Dehydration of phosphoric acid using sodium chloride gives trimetaphosphate, which can be reduced to the previously unknown bis(trichlorosilyl)phosphide anion . This anion offers an entry point to value-added organophosphorus chemicals .
Production of Alkyl Phosphines
The bis(trichlorosilyl)phosphide anion can be used to prepare primary and secondary alkyl phosphines . These are important organophosphorus compounds with various applications in chemical synthesis .
Preparation of Organophosphinates
Organophosphinates can be prepared from primary and secondary alkyl phosphines . These compounds have various applications in chemical synthesis .
Production of Phosphine Gas
The bis(trichlorosilyl)phosphide anion can also be used to prepare phosphine gas . Phosphine gas is used in various industrial applications, including the production of flame retardants and pesticides .
Production of Hexafluorophosphate Anion
The bis(trichlorosilyl)phosphide anion can be used to prepare the hexafluorophosphate anion . This anion is used in various applications, including as a supporting electrolyte in some types of batteries .
Extraction of Fluorine Compounds
Phosphoric acid can be used to extract fluorine compounds. A method has been patented for extracting fluorine compounds from phosphoric acid using trilaurylamine in xylene as an extractant .
Safety And Hazards
Boron trifluoride phosphoric acid complex is harmful if swallowed or inhaled, and it causes severe skin burns and eye damage . It may also cause respiratory irritation and damage to organs through prolonged or repeated exposure . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be used, and adequate ventilation should be ensured .
properties
IUPAC Name |
phosphoric acid;trifluoroborane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/BF3.H3O4P/c2-1(3)4;1-5(2,3)4/h;(H3,1,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKWKIVHUCKVYOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(F)(F)F.OP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BF3H3O4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphoric acid;trifluoroborane | |
CAS RN |
13669-76-6 | |
Record name | Borate(3-), trifluoro[phosphato(3-)-.kappa.O]-, hydrogen (1:3), (T-4)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Trihydrogen trifluoro[phosphato(3-)-O]borate(3-) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.758 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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